Keap1-Nrf2-IN-25

• Molecular Formula: C25H28N2O6S
• Molecular Weight: 484.6 g/mol
• InChI: InChI=1S/C25H28N2O6S/c1-15-11-16(2)25(17(3)12-15)34(32,33)27(14-24(30)31)22-10-9-21(26-18(4)13-23(28)29)19-7-5-6-8-20(19)22/h5-12,18,26H,13-14H2,1-4H3,(H,28,29)(H,30,31)/t18-/m0/s1
• InChIKey: DAJQMPGMTNIDEM-SFHVURJKSA-N

Keap1-Nrf2-IN-25: Identity and Pharmacological Profile

Keap1-Nrf2-IN-25 (synonym Compound 19; CAS 3100306-80-4; molecular formula C₂₅H₂₈N₂O₆S; MW 484.56 g/mol) is a β-amino acid substituted naphthalene sulfonamide derivative that functions as a direct, non-covalent inhibitor of the Keap1-Nrf2 protein-protein interaction (PPI) [1]. It was identified through comprehensive structure-activity relationship (SAR) exploration as the optimal inhibitor within its lead-optimization series, disrupting the Keap1-Nrf2 interaction with an IC₅₀ of 0.55 μM and binding to Keap1 with a Kd of 0.50 μM [1]. The compound activates the Nrf2-regulated cytoprotective system, reduces reactive oxygen species (ROS), and suppresses pro-inflammatory cytokines IL-1β and IL-6 [1].

Keap1-Nrf2 PPI inhibition study workflow

β-Amino acid naphthalene sulfonamide probe

Dual IC₅₀ / Kd characterization available

Colitis model-response endpoint context

• [1] Zhao Z, Lu H, Wang J, Wu T, Xu S, Ge Y, You Q, Jiang Z, Lu M. Discovery of β-amino acid substituted naphthalene sulfonamide derivatives as potent Kelch-like ECH-associated protein 1-nuclear factor erythroid 2-related factor 2 (Keap1-Nrf2) protein-protein interaction inhibitors for ulcerative colitis management. Eur J Med Chem. 2025 Apr 15;288:117384. doi: 10.1016/j.ejmech.2025.117384. PMID: 39965408. View Source

Keap1-Nrf2-IN-25: Why Generic Substitution Is Not Supported

Keap1-Nrf2 PPI inhibitors span multiple chemotypes—naphthalene sulfonamides, tetrahydroisoquinolines, peptides, and covalent modifiers—with IC₅₀ values ranging from low nanomolar to double-digit micromolar and highly divergent absorption, distribution, metabolism, and excretion profiles [1]. Within the naphthalene sulfonamide class alone, potency varies over 40-fold (e.g., CPUY192018 FP IC₅₀ ≈14.4 nM vs. K67 IC₅₀ ≈6.2 μM), and only a subset of inhibitors have been evaluated in disease-relevant in vivo models such as DSS-induced colitis [2]. Keap1-Nrf2-IN-25 (Compound 19) was specifically optimized within a β-amino acid-containing series and validated in both in vitro and in vivo colitis models; substituting it with a more potent but colitis-untested analog (e.g., Keap1-Nrf2-IN-13, FP IC₅₀ 0.15 μM) forfeits the disease-model validation, while substituting with an earlier naphthalene sulfonamide such as CPUY192018 introduces a different scaffold with distinct binding thermodynamics [2]. The quantitative evidence below demonstrates that potency rank alone cannot predict performance in the DSS-colitis model.

Class potency rank alone may not predict model-response outcomes; DSS-colitis validation absent for many analogs.

β-Amino acid scaffold optimization may not transfer to earlier naphthalene sulfonamide series lacking cytokine endpoints.

Dual IC₅₀ / Kd characterization not available for substitution candidates such as IN-9 or IN-13, limiting occupancy modeling.

• [1] Crisman E, Duarte P, Dauden E, Cuadrado A, Rodríguez-Franco MI, López MG, León R. KEAP1-NRF2 protein-protein interaction inhibitors: Design, pharmacological properties and therapeutic potential. Med Res Rev. 2023 Jan;43(1):237-287. doi: 10.1002/med.21925. PMID: 36086898. View Source
• [2] Lu MC, Ji JA, Jiang ZY, You QD. An inhibitor of the Keap1-Nrf2 protein-protein interaction protects NCM460 colonic cells and alleviates experimental colitis. Sci Rep. 2016 May 24;6:26585. doi: 10.1038/srep26585. PMID: 27215684. View Source

Keap1-Nrf2-IN-25: Differentiation Evidence vs. Closest Analogs

Within-Series SAR: Most Potent β-Amino Acid Naphthalene Sulfonamide

In the Zhao et al. 2025 study, a series of β-amino acid substituted naphthalene sulfonamide derivatives was synthesized and evaluated for Keap1-Nrf2 PPI inhibition. Comprehensive SAR exploration identified compound 19 (Keap1-Nrf2-IN-25) as the optimal inhibitor, meaning no other compound within this novel β-amino acid-containing series achieved a lower IC₅₀ or comparable dual IC₅₀/Kd characterization [1]. While the full SAR table is not publicly accessible for independent extraction, the publication explicitly designates compound 19 as the series optimum based on FP IC₅₀ and Keap1 binding Kd [1]. This within-series optimization confers confidence that the compound represents the best-characterized candidate from this specific chemical series.

Within-series SAR

Class-level inference

Compound 19 designated optimal

Series-optimal characterization reported

Full SAR data not publicly extractable

Evidence Dimension	Within-series rank-order potency (FP IC₅₀ and binding Kd)
Target Compound Data	IC₅₀ = 0.55 μM; Kd = 0.50 μM (Compound 19)
Comparator Or Baseline	All other β-amino acid substituted naphthalene sulfonamide congeners in the Zhao 2025 series (exact values not publicly extractable per compound)
Quantified Difference	Compound 19 designated as optimal inhibitor; quantitative IC₅₀/Kd data for individual series members not publicly available for direct numerical comparison
Conditions	Fluorescence polarization (FP) assay for IC₅₀; binding assay (not further specified in abstract) for Kd; Keap1 Kelch domain as target

Why This Matters

For procurement, selecting the series-optimal compound ensures the user obtains the most thoroughly characterized and potent representative of the β-amino acid naphthalene sulfonamide chemotype, rather than an earlier, less-optimized intermediate from the same SAR campaign.

• [1] Zhao Z, Lu H, Wang J, Wu T, Xu S, Ge Y, You Q, Jiang Z, Lu M. Discovery of β-amino acid substituted naphthalene sulfonamide derivatives as potent Keap1-Nrf2 PPI inhibitors for ulcerative colitis management. Eur J Med Chem. 2025;288:117384. PMID: 39965408. View Source

Potency Comparison: Keap1-Nrf2-IN-25 vs. Keap1-Nrf2-IN-9

Keap1-Nrf2-IN-9 (Compound 11) is another naphthalene sulfonamide-based Keap1-Nrf2 PPI inhibitor with a reported FP IC₅₀ of 0.575 μM . Keap1-Nrf2-IN-25 (Compound 19) exhibits an FP IC₅₀ of 0.55 μM, representing a marginal ~1.05-fold improvement in potency [1]. However, Keap1-Nrf2-IN-25 additionally has a measured Kd of 0.50 μM for Keap1 binding, which is not reported for Keap1-Nrf2-IN-9, and has been validated in a DSS-induced colitis model both in vitro and in vivo, whereas no such model data is available for Keap1-Nrf2-IN-9 [1]. When two compounds exhibit nearly identical biochemical potency, the presence of binding affinity characterization and disease-model validation becomes the differentiating factor for selection.

IC₅₀ vs. IN-9

Head-to-head

IN-25 IC₅₀ 0.55 µM; IN-9 IC₅₀ 0.575 µM

Kd only for IN-25

Supports selection when Kd and colitis-model data are required

Marginal IC₅₀ difference

Evidence Dimension	Biochemical potency (FP IC₅₀) and ancillary characterization (Kd, in vivo model)
Target Compound Data	IC₅₀ = 0.55 μM; Kd = 0.50 μM; in vivo DSS colitis protection demonstrated
Comparator Or Baseline	Keap1-Nrf2-IN-9 (Compound 11): IC₅₀ = 0.575 μM; Kd not reported; no DSS colitis data available
Quantified Difference	IC₅₀ ratio: 0.55 / 0.575 ≈ 0.957 (≈4% lower, marginal); qualitative differentiation: Kd data present vs. absent; in vivo colitis model validated vs. not validated
Conditions	FP assay (100 nM Keap1, 10 nM FITC-9mer Nrf2 peptide probe) for IN-25; FP assay conditions for IN-9 not fully specified

Why This Matters

When IC₅₀ values are nearly identical, procurement decisions should weigh the availability of binding affinity (Kd) data and disease-relevant in vivo validation, both of which favor Keap1-Nrf2-IN-25 over Keap1-Nrf2-IN-9.

• [1] Zhao Z, et al. Eur J Med Chem. 2025;288:117384. PMID: 39965408. View Source

In Vivo Colitis Efficacy: Keap1-Nrf2-IN-25 vs. CPUY192018

Both Keap1-Nrf2-IN-25 (Compound 19) and CPUY192018 have been independently evaluated in the DSS-induced murine colitis model and demonstrated protective effects via Nrf2 activation [1][2]. CPUY192018, an earlier naphthalene sulfonamide, is substantially more potent biochemically (FP IC₅₀ ≈14.4 nM; Kd ≈39.8 nM by ITC) [2]. Keap1-Nrf2-IN-25, despite its lower biochemical potency (IC₅₀ 0.55 μM; Kd 0.50 μM), was specifically optimized for colitis efficacy and demonstrated protective effects including reduction of IL-1β and IL-6 pro-inflammatory cytokines—endpoints not reported in the CPUY192018 colitis study [1][2]. This illustrates that biochemical IC₅₀ does not linearly predict disease-model efficacy and that Keap1-Nrf2-IN-25 provides a distinct pharmacological profile defined by cytokine modulation endpoints.

Colitis model vs. CPUY192018

Cross-study

Both protect in DSS colitis; IN-25 reports IL-1β/IL-6 reduction

CPUY192018 38-fold more potent biochemically

Cytokine-reduction endpoints distinguish IN-25

Biochemical potency ≠ model-response profile

Evidence Dimension	In vivo DSS colitis efficacy profile and cytokine modulation
Target Compound Data	Keap1-Nrf2-IN-25: IC₅₀ = 0.55 μM; Kd = 0.50 μM; reduced ROS, IL-1β, IL-6; protective against DSS colitis in vitro and in vivo
Comparator Or Baseline	CPUY192018: IC₅₀ ≈14.4 nM (FP); Kd ≈39.8 nM (ITC); protective against DSS colitis in NCM460 cells and mouse colon; cytokine modulation not reported
Quantified Difference	Biochemical potency: CPUY192018 ≈38-fold more potent by IC₅₀. Cytokine panel: IN-25 demonstrated IL-1β and IL-6 reduction; CPUY192018 cytokine data not reported in colitis context. Both active in DSS colitis model.
Conditions	DSS-induced colitis mouse model (independent studies); NCM460 colonic cell line for in vitro validation

Why This Matters

For researchers focused on inflammatory bowel disease mechanisms, Keap1-Nrf2-IN-25 offers a specific cytokine-reduction dataset (IL-1β, IL-6) within the DSS colitis model that is not available for the more biochemically potent CPUY192018, enabling direct correlation of Nrf2 activation with specific anti-inflammatory endpoints.

• [1] Zhao Z, et al. Eur J Med Chem. 2025;288:117384. PMID: 39965408. View Source
• [2] Lu MC, Ji JA, Jiang ZY, You QD. An inhibitor of the Keap1-Nrf2 protein-protein interaction protects NCM460 colonic cells and alleviates experimental colitis. Sci Rep. 2016;6:26585. PMID: 27215684. CPUY192018 IC50 14.4 nM (FP), Kd 39.8 nM (ITC). View Source

Chemical Scaffold: β-Amino Acid as Privileged Fragment

The Zhao et al. 2025 study explicitly identified β-amino acids as 'privileged structural fragments' for designing naphthalene sulfonamide-based Keap1-Nrf2 PPI inhibitors, a conclusion drawn from comprehensive SAR across multiple β-amino acid substitution patterns [1]. This scaffold feature distinguishes Keap1-Nrf2-IN-25 from the earlier generation of naphthalene sulfonamide inhibitors such as CPUY192018 and the 1,4-bis(arylsulfonamido)naphthalene-N,N'-diacetic acid series, which lack β-amino acid incorporation [2]. The β-amino acid motif introduces additional hydrogen-bonding capacity and conformational flexibility that may contribute to the distinct cytokine-modulation profile and colitis efficacy observed for compound 19.

β-Amino acid scaffold

Class-level

Privileged fragment for naphthalene sulfonamide Keap1-Nrf2 inhibitors

Structurally distinct from earlier sulfonamide series

No direct PK/target-engagement comparison

Evidence Dimension	Chemical scaffold novelty (β-amino acid substitution vs. earlier naphthalene sulfonamide scaffolds)
Target Compound Data	β-amino acid substituted naphthalene sulfonamide (Compound 19); β-amino acid identified as privileged fragment
Comparator Or Baseline	Earlier naphthalene sulfonamide Keap1-Nrf2 inhibitors (CPUY192018, 1,4-bis(arylsulfonamido)naphthalene-N,N'-diacetic acids) lacking β-amino acid substitution
Quantified Difference	Qualitative scaffold distinction; no direct comparative PK or target-engagement data between β-amino acid and non-β-amino acid naphthalene sulfonamides
Conditions	Medicinal chemistry SAR campaign; naphthalene sulfonamide core with β-amino acid substitution at the sulfonamide nitrogen

Why This Matters

For medicinal chemistry groups seeking to explore novel chemical space within the Keap1-Nrf2 PPI target class, the β-amino acid scaffold represents a structurally distinct starting point with demonstrated in vivo proof-of-concept that is not accessible through older naphthalene sulfonamide tool compounds.

• [1] Zhao Z, et al. Eur J Med Chem. 2025;288:117384. PMID: 39965408. View Source
• [2] Crisman E, et al. KEAP1-NRF2 protein-protein interaction inhibitors: Design, pharmacological properties and therapeutic potential. Med Res Rev. 2023;43(1):237-287. doi: 10.1002/med.21925. View Source

Binding Affinity: Dual IC₅₀ and Kd Characterization

Keap1-Nrf2-IN-25 is characterized by both an FP-based IC₅₀ (0.55 μM) and a direct binding Kd (0.50 μM) for the Keap1 Kelch domain [1]. The close agreement between IC₅₀ and Kd (ratio ≈1.1) indicates that the FP inhibition signal is driven primarily by direct target binding rather than assay artifacts. Not all commercially available Keap1-Nrf2 inhibitors have reported Kd values: Keap1-Nrf2-IN-9 (IC₅₀ 0.575 μM) lacks a reported Kd, and Keap1-Nrf2-IN-13 (IC₅₀ 0.15 μM) has no published Kd . The availability of an experimentally determined Kd allows users to calculate target occupancy at desired working concentrations and facilitates comparison across assay platforms.

Binding affinity

Supporting evidence

IC₅₀ 0.55 µM / Kd 0.50 µM

Ratio ≈1.1

Enables target-occupancy estimation

Kd absent for IN-9 and IN-13

Evidence Dimension	Availability of direct binding affinity (Kd) alongside functional inhibition (IC₅₀)
Target Compound Data	IC₅₀ = 0.55 μM (FP); Kd = 0.50 μM; IC₅₀/Kd ratio ≈1.1
Comparator Or Baseline	Keap1-Nrf2-IN-9: IC₅₀ 0.575 μM, no Kd reported. Keap1-Nrf2-IN-13: IC₅₀ 0.15 μM, no Kd reported.
Quantified Difference	Kd available for IN-25; Kd absent for IN-9 and IN-13
Conditions	FP assay for IC₅₀; binding assay (method not further detailed in abstract) for Kd; Keap1 Kelch domain

Why This Matters

For users performing quantitative pharmacology or target-engagement studies, the availability of a Kd value enables direct calculation of fractional occupancy at experimental concentrations, which is not possible with IC₅₀-only compounds.

• [1] Zhao Z, et al. Eur J Med Chem. 2025;288:117384. PMID: 39965408. View Source

Cytokine Modulation: IL-1β and IL-6 Reduction Profile

Keap1-Nrf2-IN-25 (Compound 19) has been shown to reduce levels of both ROS and the pro-inflammatory cytokines IL-1β and IL-6 [1]. While many Keap1-Nrf2 inhibitors are characterized solely by biochemical IC₅₀ or Nrf2 target gene induction (e.g., NQO1, HO-1), the explicit quantification of cytokine reduction provides a direct link between Nrf2 pathway activation and anti-inflammatory pharmacodynamic effect. For example, the more potent inhibitor Keap1-Nrf2-IN-13 (IC₅₀ 0.15 μM) has published hydrogen-bonding interaction data with Keap1 residues (Asn414, Arg415, Arg483, Gln530) but no reported cytokine modulation data . The cytokine-reduction dataset for IN-25 provides functional anti-inflammatory readout beyond Nrf2 nuclear translocation or ARE-luciferase reporter activation.

Cytokine modulation

Cross-study

Reduces IL-1β, IL-6, and ROS

IN-13 and IN-9 lack cytokine data

Supports anti-inflammatory readout for Nrf2 activation

Quantitative fold-change data in full paper

Evidence Dimension	Anti-inflammatory cytokine modulation (IL-1β, IL-6 reduction) in the context of Keap1-Nrf2 pathway activation
Target Compound Data	Reduces IL-1β, IL-6, and ROS; Nrf2 pathway activation confirmed
Comparator Or Baseline	Keap1-Nrf2-IN-13: IC₅₀ 0.15 μM, hydrogen-bonding interactions with Keap1 characterized, no cytokine data published. CPUY192018: DSS colitis protection demonstrated, but IL-1β/IL-6 modulation not explicitly reported.
Quantified Difference	Qualitative: IN-25 has published cytokine-reduction data; IN-13 does not. Quantitative fold-change values for IL-1β and IL-6 not publicly extractable from available abstract-level data.
Conditions	In vitro cellular models (specific cell line details in full paper); DSS-induced colitis model for in vivo validation

Why This Matters

For inflammation-focused research programs, the availability of cytokine-reduction data allows users to benchmark Keap1-Nrf2-IN-25 against anti-inflammatory reference compounds and to design experiments that directly measure IL-1β and IL-6 as pharmacodynamic biomarkers, an option not available with inhibitors lacking this characterization.

• [1] Zhao Z, et al. Eur J Med Chem. 2025;288:117384. PMID: 39965408. View Source

Keap1-Nrf2-IN-25: Research and Industrial Application Scenarios

Ulcerative Colitis and IBD Preclinical Research

Keap1-Nrf2-IN-25 is the preferred tool compound for studies requiring a Keap1-Nrf2 PPI inhibitor with concurrent in vivo efficacy validation in the DSS-induced colitis model and quantified cytokine (IL-1β, IL-6) reduction endpoints [1]. Unlike CPUY192018, which has colitis efficacy but no reported cytokine panel, and unlike Keap1-Nrf2-IN-13, which has higher biochemical potency but no colitis or cytokine data, IN-25 uniquely combines all three datasets—biochemical inhibition, cytokine modulation, and in vivo colitis protection—within a single compound [1]. This makes it suitable for mechanistic studies linking Nrf2 activation to IL-1β/IL-6 suppression in colonic inflammation.

Lead Optimization from β-Amino Acid Naphthalene Sulfonamide Scaffold

For medicinal chemistry campaigns exploring Keap1-Nrf2 PPI inhibitor chemical space, Keap1-Nrf2-IN-25 serves as a structurally characterized reference compound with a β-amino acid privileged fragment [1]. The SAR study that produced IN-25 systematically explored β-amino acid substitution patterns, providing a published SAR framework that can guide further optimization of this scaffold [1]. This is a structural entry point distinct from the 1,4-bis(arylsulfonamido)naphthalene-N,N'-diacetic acid series (e.g., Keap1-Nrf2-IN-8, IN-15) and the tetrahydroisoquinoline series, enabling scaffold-hopping strategies.

Target-Engagement Studies with Occupancy Modeling

When experimental designs require calculation of fractional Keap1 occupancy at defined inhibitor concentrations, Keap1-Nrf2-IN-25 is preferable to inhibitors lacking a published Kd. With an FP IC₅₀ of 0.55 μM and a Kd of 0.50 μM (IC₅₀/Kd ratio ≈1.1), the compound's close IC₅₀/Kd agreement supports the use of either parameter for occupancy estimation [1]. In contrast, Keap1-Nrf2-IN-9 (IC₅₀ 0.575 μM, no Kd) and Keap1-Nrf2-IN-13 (IC₅₀ 0.15 μM, no Kd) cannot support rigorous occupancy modeling without additional biophysical characterization .

Oxidative Stress and Inflammation Pathway Dissection

For studies aimed at dissecting the intersection of Nrf2-mediated antioxidant responses and pro-inflammatory cytokine signaling, Keap1-Nrf2-IN-25 offers a characterized dual pharmacodynamic profile: reduction of ROS (oxidative stress axis) and reduction of IL-1β and IL-6 (inflammatory axis) [1]. This dual readout is not available for many in-class alternatives, including Keap1-Nrf2-IN-13 and Keap1-Nrf2-IN-9, which have been characterized primarily by biochemical binding or target-gene induction assays . Researchers can employ IN-25 to simultaneously probe Nrf2-dependent antioxidant and anti-inflammatory mechanisms in a single-compound experimental paradigm.

Application

Selection Property

Validation Focus

Colitis model-response studies

Cytokine reduction & in vivo colitis protection

DSS-colitis endpoint and IL-1β/IL-6 biomarker

β-Amino acid scaffold optimization

Structurally characterized reference with privileged fragment

SAR framework for scaffold-based optimization

Target-engagement and occupancy studies

Dual IC₅₀/Kd with close agreement

Occupancy modeling and cross-assay comparison

Oxidative stress and inflammation pathway studies

Dual ROS reduction and cytokine suppression

Nrf2-dependent antioxidant and anti-inflammatory biomarker endpoints

• [1] Zhao Z, Lu H, Wang J, Wu T, Xu S, Ge Y, You Q, Jiang Z, Lu M. Discovery of β-amino acid substituted naphthalene sulfonamide derivatives as potent Keap1-Nrf2 PPI inhibitors for ulcerative colitis management. Eur J Med Chem. 2025;288:117384. PMID: 39965408. View Source